Cas no 2228829-15-8 (tert-butyl N-methyl-N-1-(1-methyl-1H-indazol-3-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-methyl-N-1-(1-methyl-1H-indazol-3-yl)-2-oxoethylcarbamate
• CAS No: 2228829-15-8
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• CID: 6050971
• PubChem ID: 165641644
• Update Time: 2025-06-13

tert-butyl N-methyl-N-1-(1-methyl-1H-indazol-3-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-1-(1-methyl-1H-indazol-3-yl)-2-oxoethylcarbamate
• EN300-1889687
• tert-butyl N-methyl-N-[1-(1-methyl-1H-indazol-3-yl)-2-oxoethyl]carbamate
• 2228829-15-8

• Inchi： 1S/C16H21N3O3/c1-16(2,3)22-15(21)18(4)13(10-20)14-11-8-6-7-9-12(11)19(5)17-14/h6-10,13H,1-5H3
• InChI Key： JODHWEHRTLEYKE-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C2C=CC=CC=2N(C)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.15829154g/mol
• Monoisotopic Mass: 303.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-methyl-N-1-(1-methyl-1H-indazol-3-yl)-2-oxoethylcarbamate

Comprehensive Overview of tert-butyl N-methyl-N-1-(1-methyl-1H-indazol-3-yl)-2-oxoethylcarbamate (CAS No. 2228829-15-8)

The compound tert-butyl N-methyl-N-1-(1-methyl-1H-indazol-3-yl)-2-oxoethylcarbamate (CAS No. 2228829-15-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This carbamate derivative features a unique 1-methyl-1H-indazol-3-yl moiety, which is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its reactivity and biological activity.

In recent years, the demand for N-methyl carbamate derivatives has surged due to their versatility in medicinal chemistry. The tert-butyl protecting group in this compound enhances its stability, making it a valuable intermediate in synthetic pathways. The presence of the 2-oxoethyl segment further adds to its functional diversity, allowing for modifications that can lead to novel therapeutic agents. This compound is often explored in the context of kinase inhibitors and enzyme modulators, aligning with current trends in targeted drug design.

One of the most frequently asked questions in scientific forums is how tert-butyl N-methyl-N-1-(1-methyl-1H-indazol-3-yl)-2-oxoethylcarbamate compares to other indazole-based compounds. Studies suggest that its carbamate linkage provides distinct advantages in terms of metabolic stability and bioavailability. Additionally, the 1-methyl-1H-indazol-3-yl group is known to interact with various biological targets, making it a hotspot for researchers investigating cancer therapeutics and neurodegenerative diseases.

The synthesis of CAS No. 2228829-15-8 typically involves multi-step organic reactions, including amide coupling and protecting group strategies. These methods are widely discussed in academic literature, reflecting the compound's relevance in modern synthetic chemistry. Its applications extend beyond pharmaceuticals, with potential uses in material science and agrochemicals, where its structural motifs can be leveraged for innovative solutions.

From an SEO perspective, keywords such as "tert-butyl carbamate synthesis," "1-methyl-1H-indazol-3-yl derivatives," and "N-methyl-N-1-(1-methyl-1H-indazol-3-yl)-2-oxoethylcarbamate applications" are highly searched in academic and industrial databases. This reflects the growing interest in this compound's potential. Furthermore, discussions on platforms like ResearchGate and PubMed often highlight its role in high-throughput screening and fragment-based drug discovery.

In conclusion, tert-butyl N-methyl-N-1-(1-methyl-1H-indazol-3-yl)-2-oxoethylcarbamate (CAS No. 2228829-15-8) represents a promising area of research with broad implications. Its unique structure and functional groups make it a valuable candidate for further exploration in drug development and chemical biology. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in cutting-edge research.